2,7-BIS[1-OXO-4-(1-PIPERIDYL)BUTYL]-9H-FLUOREN-9-ONE

• CAS No.: 34924-25-9
• Molecular Formula: C31H38N2O3
• Molecular Weight: 486.6 g/mol
• IUPAC Name: 2,7-bis(4-piperidin-1-ylbutanoyl)fluoren-9-one
• InChI: InChI=1S/C31H38N2O3/c34-29(9-7-19-32-15-3-1-4-16-32)23-11-13-25-26-14-12-24(22-28(26)31(36)27(25)21-23)30(35)10-8-20-33-17-5-2-6-18-33/h11-14,21-22H,1-10,15-20H2
• InChI Key: ZNDNZBVYMDSTJN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCCC(=O)C2=CC3=C(C=C2)C4=C(C3=O)C=C(C=C4)C(=O)CCCN5CCCCC5

Description

2,7-BIS[1-OXO-4-(1-PIPERIDYL)BUTYL]-9H-FLUOREN-9-ONE is a useful research compound. Its molecular formula is C31H38N2O3 and its molecular weight is 486.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 9.0 g (0.019 mole) 2,7-bis(4-piperidinobutyryl)fluorene, 7.54 g (0.0253 mole) sodium dichromate and 300 ml of glacial acetic acid is stirred and refluxed for one hour. The reaction mixture is evaporated to semi-dryness and made basic using concentrated ammonium hydroxide. The solid which precipitates is filtered, washed with water and chromatographed on alumina using chloroform as the eluant. The solvent is removed from the fraction collected, leaving a solid residue which is recrystallized three times from chloroform-acetone to yield 2,7-bis(4-piperidinobutyryl)fluoren-9-one, M.P. 168°-170° C.

Synthesis routes and methods II

Procedure details

2,7-Bis(4-piperidinobutyryl)fluoren-9-one, prepared in Example 33, was dissolved in chloroform and the resulting solution acidified with ethereal HCl to give the desired product which was recrystallized once from water-isopropyl alcohol. M.P. 322°-323° C, λMaxH2O 284, E1cm1% 1,220.